Cas no 1160247-11-9 (1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100079))

• Product Name: 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100079)
• CAS No: 1160247-11-9
• MF: C₁₄H₂₅N₃O₃
• MW: 283.3666036129
• CID: 4561245
• Update Time: 2025-10-30

1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100079) Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100079)
• 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate

• Inchi： 1S/C14H25N3O3/c1-13(2,3)20-12(19)17-8-5-6-14(10-17)11(18)15-7-9-16(14)4/h5-10H2,1-4H3,(H,15,18)
• InChI Key： XVRBLVKBFDANRM-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCCN(C(OC(C)(C)C)=O)C2)C(=O)NCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100079)

Comprehensive Analysis of 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate (CAS No. 1160247-11-9) and Its Applications

The compound 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate, also known by its research code WX100079, has garnered significant attention in the pharmaceutical and chemical research communities. With its unique spirocyclic structure and multifunctional groups, this molecule exhibits promising potential in various applications, particularly in drug discovery and development. Its CAS No. 1160247-11-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

One of the most intriguing aspects of WX100079 is its structural complexity, which combines a benzyl group, a tert-butyl moiety, and a spiro[5.5]undecane core. This configuration imparts unique physicochemical properties, such as enhanced stability and bioavailability, making it a valuable candidate for further investigation. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting neurological and metabolic disorders, areas that align with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate exemplifies this trend, as its spirocyclic framework offers a three-dimensional complexity that can improve binding affinity and selectivity in drug-target interactions. This aligns with the growing focus on AI-driven drug discovery, where computational models are increasingly used to predict the behavior of such intricate molecules.

The synthesis and characterization of WX100079 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its application in high-throughput screening and preclinical studies. Additionally, the compound's dicarboxylate functionality opens avenues for further derivatization, enabling researchers to explore its utility in prodrug design and targeted delivery systems.

From an industrial perspective, CAS No. 1160247-11-9 represents a niche yet growing segment in the fine chemicals market. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and pharmaceutical clients. Its relevance is further amplified by the rising interest in green chemistry, as researchers seek sustainable methods to synthesize complex molecules like 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate with minimal environmental impact.

Looking ahead, the potential applications of WX100079 extend beyond traditional drug development. Its unique properties make it a candidate for materials science applications, such as the design of advanced polymers or catalysts. Furthermore, its compatibility with bioconjugation techniques could pave the way for innovations in diagnostic imaging and theranostics, a field that combines therapy and diagnostics for personalized healthcare solutions.

In conclusion, 1-Benzyl-8-Tert-Butyl-5-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate (WX100079) stands as a compelling example of how structural ingenuity can drive scientific progress. Its multifaceted applications, from drug discovery to materials engineering, underscore its value in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.